3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid
Overview
Description
“3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid” is a chemical compound with the molecular formula C10H10N2O4S and a molecular weight of 254.26 g/mol .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, it’s worth noting that compounds of similar structure can be synthesized using Suzuki–Miyaura coupling . This method involves the use of organoboron reagents and palladium catalysts to form carbon-carbon bonds .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H10N2O4S/c1-7-2-3-8 (10 (13)14)6-9 (7)17 (15,16)12-5-4-11/h2-3,6,12H,5H2,1H3, (H,13,14).Chemical Reactions Analysis
The compound may participate in various chemical reactions. For instance, it could potentially be used in Suzuki–Miyaura coupling reactions, which are widely applied for forming carbon–carbon bonds .Scientific Research Applications
Synthesis and Reactivity in Organic Chemistry
- The reactivity of similar sulfamoyl compounds has been investigated, demonstrating varying reaction mechanisms under different conditions. For instance, 3-sulfonyloxyimino-2-methyl-1-phenyl-1-butanones show diverse intramolecular cyclization products based on the reaction environment, suggesting potential applications in synthetic organic chemistry (Yi Ning, Y. Otani, T. Ohwada, 2018).
Anticonvulsant Activity
- Some sulfamoyl derivatives, such as alkyl esters of 4-amino-2-sulfamoylbenzoic acid, have shown marked anticonvulsant activity. This suggests potential for the development of anticonvulsant drugs using similar molecular structures (G. Hamor, M. Janfaza, 1963).
Photodecomposition Studies
- The photodecomposition of sulfamethoxazole, a compound with structural similarity, has been studied. Understanding the photolability of such compounds can be essential in developing stable pharmaceuticals and other chemical products (Wei Zhou, D. Moore, 1994).
Pharmaceutical Applications
- The sulfonamide group, present in compounds like 3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid, is widely used in medicinal chemistry. It appears in many drugs as an essential functional group, particularly in sulfonamide antibacterials (A. Kalgutkar, Rhys M. Jones, A. Sawant, 2010).
Agricultural Chemicals
- Sulfamoyl compounds like triflusulfuron-methyl, structurally related to this compound, are used as herbicides. Understanding their molecular structure can aid in developing more efficient agricultural chemicals (K. Mereiter, 2011).
Synthesis of Novel Heterocyclic Compounds
- Research on the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, suitable as antimicrobial agents, highlights the versatility and applicability of the sulfamoyl group in developing novel pharmaceuticals (E. Darwish, A. M. Abdel Fattah, F. Attaby, Oqba N. Al-Shayea, 2014).
Structural and Spectroscopic Analysis
- The structural and spectroscopic analysis of similar sulfamoylbenzoic acid compounds, such as 4-chloro-3-sulfamoylbenzoic acid, provides insights into the physical and chemical properties of these compounds, which can be crucial for their application in various scientific fields (C. Kavitha, K. Narendra, A. Ratnakar, Nuthalapati Poojith, C. Sampath, S. Banik, P. Suchetan, K. Potla, N. V. Naidu, 2020).
properties
IUPAC Name |
3-(cyanomethylsulfamoyl)-4-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4S/c1-7-2-3-8(10(13)14)6-9(7)17(15,16)12-5-4-11/h2-3,6,12H,5H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJTQRKUVVKQARB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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